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Compound of Interest

1-(2-Aminoethyl)pyrrolidin-2-one
Compound Name:
hydrochloride

Cat. No.: B1334994

Technical Guide: 1-(2-Aminoethyl)pyrrolidin-2-
one Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-Aminoethyl)pyrrolidin-2-one
hydrochloride, a chemical intermediate with significant potential in pharmaceutical research
and development. This document consolidates key identification parameters, potential
applications, and its role as a versatile building block in the synthesis of novel compounds.

Core Compound Identification

The foundational data for 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride is summarized
below, providing researchers with essential identifiers for sourcing and documentation.
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Parameter Value

CAS Number 92885-03-5[1][2][3]
1-(2-aminoethyl)pyrrolidin-2-

IUPAC Name ( y-)py
one;hydrochloride[3]

Molecular Formula CeH13CIN20[3][4]

Molecular Weight 164.63 g/mol [3][4]
1-(2-Aminoethyl)-2-oxopyrrolidine
hydrochloride[3], 2-Pyrrolidinone, 1-(2-

Synonyms aminoethyl)-, monohydrochloride[3], 1-(2-

Aminoethyl)-2-pyrrolidinone

monohydrochloride[3]

Physicochemical and Structural Characteristics

1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride is the hydrochloride salt of 1-(2-
Aminoethyl)pyrrolidin-2-one. The inclusion of the hydrochloride moiety typically enhances the
compound's stability and aqueous solubility, making it more amenable for use in various
research and development applications compared to its free base form.[1]

The molecular structure consists of a five-membered lactam ring (pyrrolidin-2-one) substituted
at the nitrogen atom with an aminoethyl group. This combination of a cyclic amide and a
primary amine provides two reactive sites, rendering it a valuable intermediate for the synthesis
of more complex molecules.[5]

Applications in Research and Drug Development

While specific, detailed experimental protocols and defined signaling pathways for 1-(2-
Aminoethyl)pyrrolidin-2-one hydrochloride are not extensively documented in publicly
available literature, its primary application lies in its role as a chemical building block in
medicinal chemistry and organic synthesis.[6] The pyrrolidine-2-one scaffold is a common motif
in compounds targeting the central nervous system (CNS).[6]

The compound's structural features suggest its potential use in the following areas:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.vulcanchem.com/product/vc2342842
https://www.sigmaaldrich.com/TW/zh/search/1-(2-aminoethyl)pyrrolidine?focus=products&page=1&perpage=30&sort=relevance&term=1-(2-aminoethyl)pyrrolidine&type=product_name
https://pubchem.ncbi.nlm.nih.gov/compound/3022039
https://pubchem.ncbi.nlm.nih.gov/compound/3022039
https://pubchem.ncbi.nlm.nih.gov/compound/3022039
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7253634.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3022039
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7253634.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3022039
https://pubchem.ncbi.nlm.nih.gov/compound/3022039
https://pubchem.ncbi.nlm.nih.gov/compound/3022039
https://www.benchchem.com/product/b1334994?utm_src=pdf-body
https://www.vulcanchem.com/product/vc2342842
https://www.smolecule.com/products/s757176
https://www.benchchem.com/product/b1334994?utm_src=pdf-body
https://www.benchchem.com/product/b1334994?utm_src=pdf-body
https://www.benchchem.com/product/b112355
https://www.benchchem.com/product/b112355
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Scaffold for Novel Therapeutics: The cyclic amine and amide functionalities are present in
numerous biologically active molecules. Researchers may utilize this compound as a starting
point for the design and synthesis of novel therapeutic agents.[5]

e Neuropharmacology Research: Given that the pyrrolidinone ring is a key feature in some
nootropic compounds, this molecule and its derivatives could be investigated for activity in
the field of neuropharmacology.[1]

o Chemical Biology Probes: The amine group allows for conjugation to other molecules,
suggesting its potential use in the development of chemical probes to investigate biological
processes such as protein-protein interactions or enzyme activity.[5]

Logical Workflow: Role as a Synthetic Intermediate

The following diagram illustrates the logical workflow of how 1-(2-Aminoethyl)pyrrolidin-2-
one hydrochloride serves as a foundational element in the synthesis of more complex
molecules for potential therapeutic applications.
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Synthetic pathway from a chemical intermediate.

Disclaimer: This document is intended for informational purposes for a scientific audience. 1-(2-
Aminoethyl)pyrrolidin-2-one hydrochloride is a research chemical and should be handled
by trained professionals in a laboratory setting. It is not intended for human or animal
consumption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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